6-Iodo-2-methoxy-3-[(4-methoxybenzyl)oxy]pyridine

• Molecular Formula: C14H14INO3
• Molecular Weight: 371.17 g/mol
• IUPAC Name: 6-iodo-2-methoxy-3-[(4-methoxyphenyl)methoxy]pyridine
• InChI: InChI=1S/C14H14INO3/c1-17-11-5-3-10(4-6-11)9-19-12-7-8-13(15)16-14(12)18-2/h3-8H,9H2,1-2H3
• InChI Key: OTAIOVSNCPBRLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=C(N=C(C=C2)I)OC

Description

6-Iodo-2-methoxy-3-[(4-methoxybenzyl)oxy]pyridine is a useful research compound. Its molecular formula is C14H14INO3 and its molecular weight is 371.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (11 g) was added to a solution of 2-bromo-6-iodo-3-[(4-methoxybenzyl)oxy]pyridine (17 g) in dimethyl sulfoxide (90 mL), and the mixture was stirred at 90° C. for three hours. The reaction solution was poured into water, followed by extraction with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=95:5→70:30) to give 6-iodo-2-methoxy-3-[(4-methoxybenzyl)oxy]pyridine as a colorless powder (10 g, 71%).